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Compound of Interest

Compound Name: Methomyl-d3

Cat. No.: B12373831 Get Quote

Essential Safety and Handling Guide for Methomyl-
d3
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Methomyl-d3. Adherence to these

protocols is essential for ensuring a safe laboratory environment. Methomyl-d3 is a deuterated

analog of Methomyl, a carbamate insecticide, and should be handled with extreme caution due

to its high acute toxicity.

Hazard Identification and Safety Overview
Methomyl-d3 is classified as highly toxic and dangerous for the environment. It is fatal if

swallowed or inhaled.[1][2][3]
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Hazard Classification Description GHS Pictograms

Acute Toxicity, Oral (Category

2)
H300: Fatal if swallowed.[1][3] 💀

Acute Toxicity, Inhalation

(Category 2)
H330: Fatal if inhaled.[1][3] 💀

Acute Aquatic Toxicity

(Category 1)

H400: Very toxic to aquatic life.

[3]
🐠

Chronic Aquatic Toxicity

(Category 1)

H410: Very toxic to aquatic life

with long lasting effects.[3]
🐠

Personal Protective Equipment (PPE) and
Engineering Controls
Proper personal protective equipment and engineering controls are the primary defense

against exposure. A risk assessment should be conducted before handling to ensure all safety

measures are in place.

Engineering Controls
Ventilation: Always handle Methomyl-d3 in a well-ventilated area. A laboratory fume hood or

a system with appropriate exhaust ventilation is mandatory.[1][4]

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[5]

Recommended Personal Protective Equipment
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PPE Category Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles conforming to NIOSH

(US) or EN 166 (EU)

standards.[1][6]

Protects against splashes and

dust particles.

Hand Protection

Chemical-resistant gloves,

such as butyl rubber.[6] Always

inspect gloves for integrity

before use.

Prevents skin absorption,

which can be a route of

exposure.

Body Protection

A lab coat or chemical-

resistant coveralls.[7] Consider

a chemical-resistant apron

when handling larger

quantities or solutions.[8]

Protects skin from accidental

contact and contamination of

personal clothing.

Respiratory Protection

For operations generating dust

or aerosols, or in case of

insufficient ventilation, a full-

face respirator with multi-

purpose combination (US) or

type ABEK (EN 14387)

respirator cartridges is

required.[1]

Protects against inhalation,

which is a fatal route of

exposure.[1][3]

Quantitative Safety Data
Familiarity with the toxicity and exposure limits of Methomyl (the parent compound) is crucial

for risk assessment.
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Data Point Value Species

LD50 Oral 10 - 20 mg/kg Mouse, Rat[3]

LC50 Inhalation 0.3 g/m³ (4 h) Rat[3]

PAC-1 0.91 mg/m³ Not applicable

PAC-2 10 mg/m³ Not applicable

PAC-3 23 mg/m³ Not applicable

PAC (Protective Action Criteria) values are for emergency exposure guidance for the general

population.[3]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical to minimize risk.

Safe Handling Protocol: Step-by-Step
Preparation: Read and understand the Safety Data Sheet (SDS) thoroughly.[1] Ensure all

necessary PPE is available and in good condition.

Workspace Setup: Prepare the work area by setting up in a certified chemical fume hood.

Cover the work surface with absorbent, disposable bench paper.

Handling the Compound:

Avoid all contact with eyes, skin, and clothing.[4]

Do not breathe in dust or aerosols; avoid dust formation.[1][4]

Weigh the necessary amount carefully, minimizing the creation of airborne dust.

Keep the container tightly closed when not in use.[2][6]

Post-Handling:

Wash hands and face thoroughly with soap and water after handling.[5]
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Remove contaminated clothing immediately and wash it separately before reuse.[4][5]

Do not eat, drink, or smoke in the work area.[4][6]

Emergency Procedures
Spill Response:

Evacuate the area and prevent entry. Ensure adequate ventilation.

Don the appropriate PPE, including respiratory protection.

For solid spills, gently cover with a damp absorbent material (e.g., paper towels) to avoid

raising dust.[5]

Carefully sweep or scoop the material into a suitable, labeled container for hazardous

waste disposal.[5]

Clean the spill area with a suitable decontaminating solution and dispose of all cleanup

materials as hazardous waste.

Do not let the product enter drains.[1]

First Aid Measures:

Inhalation: Immediately move the person to fresh air. If breathing has stopped, provide

artificial respiration. Seek emergency medical help immediately.[1][6]

Skin Contact: Take off all contaminated clothing immediately. Rinse the affected skin area

with plenty of soap and water.[1]

Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses

if present and easy to do.[2][6] Consult a physician.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Get emergency medical help immediately.[1]

Disposal Plan
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Waste Segregation: All Methomyl-d3 waste, including contaminated PPE, labware, and

cleanup materials, must be collected in a designated, clearly labeled, and sealed hazardous

waste container.

Decontamination: Decontaminate all non-disposable equipment and work surfaces

thoroughly after use. The rinsate from decontamination should be collected as hazardous

waste.

Disposal Procedure:

Dispose of waste at an approved waste disposal facility, following all local, state, and

federal regulations.[9]

Do not dispose of Methomyl-d3 down the drain or with general laboratory trash.[9]

Empty containers must be triple-rinsed before disposal, with the rinsate collected as

hazardous waste.[10] Never reuse empty containers for any purpose.[9][11]

Visual Workflow for Safe Handling
The following diagram outlines the critical workflow for safely handling Methomyl-d3 in a

laboratory setting.
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Preparation Phase

Handling Phase

Post-Handling & Disposal Phase
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Methomyl-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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